Cas no 2007919-50-6 ((1-Methylazetidin-2-yl)methanamine; bis(trifluoroacetic acid))

• Product Name: (1-Methylazetidin-2-yl)methanamine; bis(trifluoroacetic acid)
• CAS No: 2007919-50-6
• MF: C₉H₁₄F₆N₂O₄
• MW: 328.20888376236
• MDL: MFCD30471586
• CID: 4633512
• PubChem ID: 127263539
• Update Time: 2024-11-04

(1-Methylazetidin-2-yl)methanamine; bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• (1-methylazetidin-2-yl)methanamine; bis(trifluoroacetic acid)
• (1-Methylazetidin-2-yl)methanamine bis(2,2,2-trifluoroacetate)
• (1-Methylazetidin-2-yl)methanamine, bis(trifluoroacetic acid)
• (1-methylazetidin-2-yl)methanamine bis(TFA)
• [(2S)-1-Methylazetidin-2-yl]methanamine bis(trifluoroacetic acid)
• SB13466
• SB13467
• SB13468
• P15774
• (1-Methylazetidin-2-yl)methanamine bis(trifluoroacetic acid)
• (1-methylazetidin-2-yl)methanamine;2,2,2-trifluoroacetic acid
• (1-methylazetidin-2-yl)methanamine;bis(trifluoroaceticacid)
• AKOS030628495
• AS-52830
• CS-0053645
• 1-(1-METHYLAZETIDIN-2-YL)METHANAMINE; BIS(TRIFLUOROACETIC ACID)
• 2007919-50-6
• (1-Methylazetidin-2-yl)methanamine; bis(trifluoroacetic acid)

• MDL： MFCD30471586
• Inchi： 1S/C5H12N2.2C2HF3O2/c1-7-3-2-5(7)4-6;2*3-2(4,5)1(6)7/h5H,2-4,6H2,1H3;2*(H,6,7)
• InChI Key： VKOUSHWUINTLGJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N1(C)CCC1CN

Computed Properties

• Exact Mass: 328.08577590g/mol
• Monoisotopic Mass: 328.08577590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104